Cas no 864452-88-0 (Lariciresinol p-coumarate)

Lariciresinol p-coumarate structure
Lariciresinol p-coumarate structure
Product Name:Lariciresinol p-coumarate
CAS No:864452-88-0
MF:C29H30O8
MW:0
CID:4742504
PubChem ID:11497085
Update Time:2024-12-09

Lariciresinol p-coumarate Chemical and Physical Properties

Names and Identifiers

    • CHEMBL486589
    • 864452-88-0
    • Lariciresinol p-coumarate
    • AKOS040762661
    • (+)-lariciresinol 9'-p-coumarate
    • Inchi: InChI=1S/C29H30O8/c1-34-26-14-19(5-10-24(26)31)13-21-16-37-29(20-7-11-25(32)27(15-20)35-2)23(21)17-36-28(33)12-6-18-3-8-22(30)9-4-18/h3-12,14-15,21,23,29-32H,13,16-17H2,1-2H3/b12-6+
    • InChI Key: ZNVUQZAVBXKEGF-WUXMJOGZSA-N
    • SMILES: COc1cc(CC2COC(C2COC(=O)\C=C\c2ccc(O)cc2)c2ccc(O)c(OC)c2)ccc1O

Computed Properties

  • Exact Mass: 506.19406791g/mol
  • Monoisotopic Mass: 506.19406791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.365
  • Topological Polar Surface Area: 115Ų

Lariciresinol p-coumarate Security Information

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